Cas no 22061-97-8 (4,5-Thiazoledicarboxylic acid, 2-carbamoyl-, dimethyl ester)

4,5-Thiazoledicarboxylic acid, 2-carbamoyl-, dimethyl ester structure
22061-97-8 structure
Product Name:4,5-Thiazoledicarboxylic acid, 2-carbamoyl-, dimethyl ester
CAS No:22061-97-8
MF:C8H8N2O5S
MW:244.224520683289
CID:2657294
Update Time:2023-08-06

4,5-Thiazoledicarboxylic acid, 2-carbamoyl-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • DIFLVEGFRMAIJS-UHFFFAOYSA-N
    • 2-Carbamoylthiazole-4,5-dicarboxylic acid dimethyl ester
    • Dimethyl 2-(aminocarbonyl)-1,3-thiazole-4,5-dicarboxylate #
    • 4,5-Thiazoledicarboxylic acid, 2-carbamoyl-, dimethyl ester
    • Inchi: 1S/C8H8N2O5S/c1-14-7(12)3-4(8(13)15-2)16-6(10-3)5(9)11/h1-2H3,(H2,9,11)
    • InChI Key: DIFLVEGFRMAIJS-UHFFFAOYSA-N
    • SMILES: S1C(C(N)=O)=NC(C(=O)OC)=C1C(=O)OC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 322
  • Topological Polar Surface Area: 137

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